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For Researchers, Scientists, and Drug Development Professionals

Introduction
DiSulfo-Cy5 alkyne TEA is a water-soluble, far-red fluorescent dye that serves as a powerful

tool in fluorescence microscopy for the specific labeling of biomolecules.[1][2][3] Its alkyne

group allows for covalent attachment to azide-modified molecules through a highly efficient and

bioorthogonal copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, commonly

known as "click chemistry".[4][5] The sulfonate groups enhance its water solubility, making it

highly suitable for biological applications in aqueous environments.[1][2][3][6] Emitting in the

far-red spectrum, DiSulfo-Cy5 offers significant advantages for cellular imaging, including

higher signal-to-noise ratios due to reduced autofluorescence from biological samples in this

spectral region.[7][8] This makes it an ideal choice for imaging low-abundance targets.[2]

These characteristics make DiSulfo-Cy5 alkyne TEA a versatile reagent for a wide range of

applications, including the visualization of nascent protein synthesis, post-translational

modifications like glycosylation and fatty acylation, and the tracking of lipids and other

metabolites within cells.

Physicochemical and Spectroscopic Properties
The performance of a fluorophore is critically dependent on its photophysical properties.

DiSulfo-Cy5 alkyne TEA exhibits excellent brightness and photostability, which are crucial for

demanding imaging experiments.
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Property Value References

Excitation Maximum (λex) ~646 nm [1]

Emission Maximum (λem) ~662 nm [1]

Molar Extinction Coefficient (ε) ~250,000 cm⁻¹M⁻¹ [2]

Fluorescence Quantum Yield

(Φ)
~0.20 [9]

Recommended Laser Lines 633 nm, 647 nm [2]

Solubility Water, DMSO, DMF [2]

Key Applications and Experimental Protocols
DiSulfo-Cy5 alkyne TEA is predominantly used in a two-step labeling strategy involving

metabolic labeling followed by click chemistry.

Application 1: Imaging Nascent Protein Synthesis
This application allows for the visualization of newly synthesized proteins within a cell,

providing insights into translational regulation in various physiological and pathological states.

[4][5][10][11] The workflow involves the incorporation of an alkyne-containing amino acid

analog, such as O-propargyl-puromycin (OP-puro), into newly synthesized polypeptide chains.

[4][5]
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GPCR Labeling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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